Cas no 52999-05-0 (Hexanedinitrile, 2,5-bis(methylene)-)

• Product name: Hexanedinitrile, 2,5-bis(methylene)-
• CAS No: 52999-05-0
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 358284
• PubChem ID: 20246434

Hexanedinitrile, 2,5-bis(methylene)- Chemical and Physical Properties

Names and Identifiers

• Hexanedinitrile, 2,5-bis(methylene)-
• 2,5-dimethylidenehexanedinitrile
• SCHEMBL10911854
• 52999-05-0
• DTXSID80604065

• Inchi： InChI=1S/C8H8N2/c1-7(5-9)3-4-8(2)6-10/h1-4H2
• InChI Key： DAWMDBHUAGOXDF-UHFFFAOYSA-N
• SMILES： C=C(CCC(=C)C#N)C#N

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58